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Compound of Interest

(S)-Methyl 2-aminopentanoate
Compound Name:
hydrochloride

Cat. No.: B554987

An In-depth Technical Guide on the Molecular Weight of (S)-Methyl 2-aminopentanoate
hydrochloride

For researchers, scientists, and drug development professionals, precise molecular
characterization is fundamental. This guide provides a detailed breakdown of the molecular
weight of (S)-Methyl 2-aminopentanoate hydrochloride, a key parameter for a wide range of
experimental and developmental applications.

Chemical Identity

(S)-Methyl 2-aminopentanoate hydrochloride is the hydrochloride salt of the methyl ester of
the amino acid (S)-norvaline. Its stereochemistry, denoted by the (S) configuration, is a critical
aspect of its chemical identity. The hydrochloride form enhances the compound's stability and

solubility in aqueous solutions.

Molecular Formula and Weight

The molecular formula and weight are essential for quantitative analysis, including
stoichiometry, solution preparation, and analytical characterization. The enantiomer, (R)-Methyl
2-aminopentanoate hydrochloride, possesses the same molecular formula and weight.[1]

A summary of the key quantitative data is presented in the table below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b554987?utm_src=pdf-interest
https://www.benchchem.com/product/b554987?utm_src=pdf-body
https://www.benchchem.com/product/b554987?utm_src=pdf-body
https://www.benchchem.com/product/b554987?utm_src=pdf-body
https://www.benchchem.com/product/b554987?utm_src=pdf-body
https://www.abovchem.com/PNOAC020453.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Parameter Value
Molecular Formula CeH14CINO2[1]
Molecular Weight 167.63 g/mol [1]
CAS Number (R-enantiomer) 619330-91-5[1]

Determination of Molecular Weight

The molecular weight is calculated by summing the atomic weights of all atoms present in the
molecular formula (CeH14CINO2).

Experimental Protocol for Molecular Weight Calculation:
« |dentify the atomic composition from the molecular formula:

o Carbon (C): 6 atoms

[¢]

Hydrogen (H): 14 atoms

[¢]

Chlorine (CI): 1 atom

o

Nitrogen (N): 1 atom

o

Oxygen (O): 2 atoms

o Obtain the standard atomic weight for each element from the IUPAC Periodic Table.

o C:~12.011 g/mol

o

H: ~1.008 g/mol

o

Cl: ~35.453 g/mol

[¢]

N: ~14.007 g/mol

[¢]

O: ~16.000 g/mol
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» Calculate the total mass for each element in the molecule:

o Mass of Carbon =6 *12.011 g/mol = 72.066 g/mol

o Mass of Hydrogen = 14 * 1.008 g/mol = 14.112 g/mol

o Mass of Chlorine = 1 * 35.453 g/mol = 35.453 g/mol

o Mass of Nitrogen = 1 * 14.007 g/mol = 14.007 g/mol

o Mass of Oxygen =2 * 16.000 g/mol = 32.000 g/mol
e Sum the masses to determine the molecular weight of the compound:

o Molecular Weight = 72.066 + 14.112 + 35.453 + 14.007 + 32.000 = 167.638 g/mol
The calculated value is consistent with the cited literature value of 167.63 g/mol .

Logical Relationship Diagram

The following diagram illustrates the logical flow from the chemical's identity to the
determination of its molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(S)-Methyl 2-aminopentanoate hydrochloride molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554987#s-methyl-2-aminopentanoate-hydrochloride-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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